molecular formula C17H27BO2 B1178055 hemiferrin CAS No. 135844-59-6

hemiferrin

Cat. No.: B1178055
CAS No.: 135844-59-6
Attention: For research use only. Not for human or veterinary use.
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Description

Hemiferrin is a germ cell-specific mRNA transcript identified in rat testicular tissue, encoding a protein with high sequence similarity to the carboxy-terminal domain of transferrin, an iron-binding glycoprotein critical for systemic iron transport. Unlike full-length transferrin (2.6 kb mRNA), this compound is a shorter transcript (0.9 kb) expressed predominantly in postmeiotic round spermatids. Its protein product (~24 kDa) retains key residues involved in iron coordination, suggesting a specialized role in germ cell iron metabolism. However, its expression is restricted to germ cells, distinguishing it from transferrin, which is synthesized by Sertoli cells, liver, and brain.

Properties

CAS No.

135844-59-6

Molecular Formula

C17H27BO2

Synonyms

hemiferrin

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data

Table 2: Key Experimental Findings
Study Method Key Result Implication
Stallard et al. (1991) Northern blot, cDNA sequencing Identified 0.9 kb germ cell-specific mRNA This compound as a transferrin homolog
Sylvester & Roy (2002) Ribonuclease protection assay 0.9 kb transcript aligns with transferrin Challenges this compound as a unique gene
Mass spectrometry (FMSF) MALDI-TOF 26–37% homology with transferrin/hemiferrin Evolutionary link to iron-binding proteins

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